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Compound of Interest

Compound Name: (+)-alpha-Longipinene

Cat. No.: B1194234 Get Quote

Technical Guide: Safety, Handling, and Storage
of (+)-alpha-Longipinene
For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-alpha-Longipinene, a tricyclic sesquiterpene, is a naturally occurring compound found in

various plants.[1][2] It serves as a valuable chiral building block in the synthesis of other

terpenoids and complex natural products.[3][4] This guide provides in-depth technical

information on the safe handling, storage, and disposal of (+)-alpha-Longipinene in a

laboratory setting. Adherence to these guidelines is crucial to ensure the safety of laboratory

personnel and the integrity of research outcomes.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of (+)-alpha-
Longipinene is essential for its safe handling and use in experimental procedures.
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Property Value Reference

Molecular Formula C₁₅H₂₄ [3][5]

Molecular Weight 204.35 g/mol [2][3][5]

Appearance Colorless clear liquid/oil [5][6]

Boiling Point 244-246 °C [3][5][7]

Density 0.915 g/mL at 20 °C [3][5][7]

Flash Point 92 °C (197.6 °F) - closed cup [3][7]

Refractive Index n20/D 1.493 [3]

Optical Activity [α]20/D +25±1°, neat [5]

Solubility

Soluble in alcohol. Slightly

soluble in chloroform,

dichloromethane, and

methanol. Insoluble in water.

[3][5][7][8]

Vapor Pressure 0.0322 mmHg at 25°C [3]

Stability Light Sensitive [3]

Hazard Identification and Safety Precautions
While some sources indicate no major hazards, (+)-alpha-Longipinene is classified as a

combustible liquid.[8] Appropriate safety measures should always be implemented.
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Hazard Description
Precautionary

Statements
Reference

Flammability Combustible liquid.

H227: Combustible

liquid. P210: Keep

away from heat, hot

surfaces, sparks,

open flames and other

ignition sources. No

smoking. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P370+P378: In case

of fire: Use

appropriate media to

extinguish.

P403+P235: Store in

a well-ventilated

place. Keep cool.

[6]

Skin Contact

May cause skin

irritation. Avoid

contact with skin and

eyes.

S24/25: Avoid contact

with skin and eyes.
[8]

Eye Contact
May cause eye

irritation.

S24/25: Avoid contact

with skin and eyes.
[8]

Ingestion
Potential for harm if

swallowed.

Inhalation
Avoid breathing

vapors or mists.
[9]

Personal Protective Equipment (PPE)
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The following PPE is recommended when handling (+)-alpha-Longipinene:

Eye Protection: Chemical safety goggles or a face shield.[10]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat or gown.[11] In case of potential splashing,

consider additional protective clothing.

Respiratory Protection: If working in a poorly ventilated area or if aerosols are generated,

use a NIOSH-approved respirator.

Handling and Storage
Proper handling and storage procedures are critical to maintaining the quality of (+)-alpha-
Longipinene and ensuring a safe laboratory environment.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[12]

Keep the container tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.[8]

Keep away from heat, sparks, and open flames.[6][13]

Ground/bond container and receiving equipment to prevent static discharge.

Use only non-sparking tools.[13]

Do not eat, drink, or smoke in the work area.[13]

Storage
Store in a cool, dry, and well-ventilated place.[6]

Recommended storage temperature is 2-8°C.[3][5][7]
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Store in a tightly closed container.[6]

Keep separated from incompatible substances.[6]

As the compound is light-sensitive, store in a light-resistant container.[3]

Experimental Workflow
The following diagram illustrates a general workflow for handling (+)-alpha-Longipinene in a

research laboratory setting.
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General Experimental Workflow for (+)-alpha-Longipinene

Preparation

Handling

Reaction/Experiment

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Prepare a clean and well-ventilated workspace (fume hood)

Retrieve (+)-alpha-Longipinene from storage

Equilibrate to room temperature if necessary

Dispense the required amount using appropriate tools

Perform the experimental procedure

Monitor the reaction/experiment

Quench the reaction (if applicable)

Dispose of waste in designated chemical waste containers

Clean the workspace and equipment

Return (+)-alpha-Longipinene to storage

End

Doff PPE and wash hands

Click to download full resolution via product page

Caption: General experimental workflow for handling (+)-alpha-Longipinene.
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Safety and Handling Recommendations Logic
This diagram outlines the logical relationships between key safety and handling

recommendations.

Safety, Handling, and Storage Logic for (+)-alpha-Longipinene

Safety Measures
Handling Procedures Storage Conditions

(+)-alpha-Longipinene

Safety

Handling

Storage

Personal Protective Equipment (PPE)
- Safety Goggles

- Gloves
- Lab Coat

Proper Ventilation
- Fume Hood

Fire Safety
- No open flames

- Fire extinguisher nearby
Spill Kit Availability Avoid contact with skin and eyes Avoid inhalation of vapors Grounding and bonding Proper waste disposal Cool, dry, well-ventilated area Store at 2-8°C Tightly closed container Protect from light Separate from incompatible materials

Click to download full resolution via product page

Caption: Logical relationships for safety, handling, and storage.

First Aid Measures
In case of exposure, follow these first-aid measures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.
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If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Accidental Release Measures
In the event of a spill:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[13]

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material.

Collect the absorbed material and place it in a suitable, closed container for disposal.[9]

Do not let the product enter drains.[9]

Disposal Considerations
Dispose of unused (+)-alpha-Longipinene and any contaminated materials in accordance with

local, state, and federal regulations. Contact a licensed professional waste disposal service to

dispose of this material.

Conclusion
(+)-alpha-Longipinene is a valuable chemical intermediate. By adhering to the safety,

handling, and storage recommendations outlined in this guide, researchers can minimize risks

and ensure a safe laboratory environment. Always consult the most up-to-date Safety Data

Sheet (SDS) before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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